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Compound of Interest

Compound Name: 4-Methoxy-3,5-dimethylaniline

Cat. No.: B181746

In-Depth Technical Guide: 4-Methoxy-3,5-
dimethylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methoxy-3,5-dimethylaniline, a
substituted aniline derivative of interest in various chemical and pharmaceutical research fields.
This document details its chemical and physical properties, outlines potential synthetic routes,
and explores its potential biological significance, with a focus on data relevant to drug
discovery and development.

Core Chemical Data
CAS Number: 39785-37-0[1][2]

Molecular Formula: CoH13NOJ[1][2][3]

Molecular Weight: 151.21 g/mol [1][2]
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Property Value Source

CAS Number 39785-37-0 [11[2]

Molecular Formula CoH13NO [11[2][3]

Molecular Weight 151.21 g/mol [11[2]

IUPAC Name 4-methoxy-3,5-dimethylaniline [1]

Synonyms 4—Am.ino—2,6—dimethylani3(.)l-e, o
3,5-dimethyl-4-methoxyaniline

Melting Point 57.0-64.0 °C

Predicted XlogP 1.9 [11[3]

Appearance

Cream to green to brown

crystals or powder

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the direct synthesis of 4-Methoxy-3,5-

dimethylaniline is not readily available in the searched literature, plausible synthetic routes

can be devised based on established organic chemistry principles and procedures for

analogous compounds. Two potential strategies are outlined below.

Method 1: Reduction of a Nitroaromatic Precursor

This common and effective method for synthesizing anilines involves the reduction of a

corresponding nitro compound. The workflow for this approach is as follows:

Step 1: Nitration

3,5-dimethylanisole HNOs / H2SOa

4-nitro-3,5-dimethylanisole

Step 2: Reduction

SnClz / HCl or Hz2/Pd-C 4-Methoxy-3,5-dimethylaniline

(e.g., NaNs followed by reduction)

4-Halo-3,5-dimethylanisole Ammonia or Amide equivalent
(e.g., Bromo or lodo)

4-Methoxy-3,5-dimethylaniline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Methoxy-3,5-dimethylaniline CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181746#4-methoxy-3-5-dimethylaniline-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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